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Abstract
This technical guide provides a comprehensive overview of N-carbobenzoxy-L-tyrosine

dicyclohexylamine salt (Z-Tyr-OH·DCHA), a key intermediate in peptide synthesis. The

document details its discovery within the context of advancements in peptide chemistry, its

physicochemical properties, and detailed experimental protocols for its synthesis and the

subsequent liberation of the free N-protected amino acid. The rationale for utilizing the

dicyclohexylammonium salt form for purification and stability is also discussed. This guide is

intended to be a practical resource for professionals engaged in peptide chemistry and drug

development.

Introduction: The Genesis of a Key Intermediate
The discovery and use of N-carbobenzoxy-L-tyrosine dicyclohexylamine salt are intrinsically

linked to the pioneering work in peptide synthesis. The development of the benzyloxycarbonyl

(Z or Cbz) protecting group by Max Bergmann and Leonidas Zervas in 1932 was a watershed

moment, enabling the controlled, stepwise assembly of amino acids into peptides.[1] The Cbz

group's stability under coupling conditions and its facile removal by catalytic hydrogenation

provided a robust strategy for protecting the α-amino group of amino acids.

However, many N-protected amino acids, including N-Cbz-L-tyrosine, are often oils or solids

that are difficult to crystallize and purify. The introduction of dicyclohexylamine (DCHA) as a
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salt-forming agent provided a practical solution to this problem. The formation of

dicyclohexylammonium salts of N-protected amino acids often yields stable, highly crystalline

solids that are easily purified by recrystallization.[2][3] This approach enhances the purity of the

amino acid derivative before its incorporation into a peptide chain, a critical factor for the

successful synthesis of complex peptides. While a singular "discovery" paper for this specific

salt is not prominent, its use emerged from the established practice of employing DCHA to

purify N-protected amino acids.

Physicochemical Properties and Data
N-carbobenzoxy-L-tyrosine dicyclohexylamine salt is a white to off-white crystalline powder. Its

formation from the acidic N-Cbz-L-tyrosine and the basic dicyclohexylamine results in a stable,

easily handled solid.

Table 1: Physicochemical Data of N-carbobenzoxy-L-
tyrosine and its Dicyclohexylamine Salt
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Property
N-carbobenzoxy-L-
tyrosine (Z-Tyr-OH)

N-carbobenzoxy-L-
tyrosine
dicyclohexylamine salt (Z-
Tyr-OH·DCHA)

CAS Number 1164-16-5[4] 7278-35-5

Molecular Formula C₁₇H₁₇NO₅[4] C₂₉H₄₀N₂O₅

Molecular Weight 315.33 g/mol 496.64 g/mol

Appearance
White to almost white

powder/crystal
White crystalline powder

Melting Point ~95 °C

Varies by supplier, typically in

the range of 200-212 °C for

similar salts[5]

Optical Rotation [α]D ~+10° (c=1, Acetic Acid)

Data not consistently available,

but related salts show specific

rotations.

Solubility Soluble in Methanol

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.[6]

Experimental Protocols
The following sections provide detailed methodologies for the synthesis of N-carbobenzoxy-L-

tyrosine, its conversion to the dicyclohexylamine salt, and the subsequent liberation of the free

acid.

Synthesis of N-carbobenzoxy-L-tyrosine (Z-Tyr-OH)
This procedure outlines the protection of the amino group of L-tyrosine using benzyl

chloroformate under Schotten-Baumann conditions.

Materials:

L-Tyrosine
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Sodium hydroxide (NaOH)

Benzyl chloroformate (Cbz-Cl)

Dioxane or Tetrahydrofuran (THF)

Hydrochloric acid (HCl)

Ethyl acetate

Sodium sulfate (Na₂SO₄)

Water

Procedure:

Dissolve L-tyrosine in an aqueous solution of sodium hydroxide (e.g., 2 M NaOH) in a

reaction vessel, cooling the mixture in an ice bath to 0-5 °C.

In a separate flask, dissolve benzyl chloroformate in dioxane or THF.

Add the benzyl chloroformate solution dropwise to the stirred L-tyrosine solution, maintaining

the temperature at 0-5 °C. Simultaneously, add a solution of NaOH to keep the reaction

mixture alkaline (pH 8-9).

After the addition is complete, remove the ice bath and continue stirring at room temperature

for 2-3 hours.

Transfer the reaction mixture to a separatory funnel and wash with diethyl ether to remove

any unreacted benzyl chloroformate.

Acidify the aqueous layer to pH 2-3 with cold dilute hydrochloric acid. A white precipitate of

N-Cbz-L-tyrosine will form.

Extract the product into ethyl acetate.

Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.
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Evaporate the solvent under reduced pressure to yield crude N-Cbz-L-tyrosine, which can be

used directly in the next step or purified by recrystallization.

Preparation of N-carbobenzoxy-L-tyrosine
dicyclohexylamine salt (Z-Tyr-OH·DCHA)
This protocol describes the formation of the crystalline DCHA salt from the crude or purified Z-

Tyr-OH.

Materials:

N-carbobenzoxy-L-tyrosine (from step 3.1)

Dicyclohexylamine (DCHA)

Acetone or Ethanol

Diethyl ether or Hexane

Procedure:

Dissolve the N-Cbz-L-tyrosine in a suitable solvent such as acetone or warm ethanol.

Add an equimolar amount of dicyclohexylamine to the solution while stirring.

Stir the mixture at room temperature. The dicyclohexylammonium salt will typically

precipitate out of the solution. The process can be aided by cooling the mixture in an ice

bath.

If precipitation is slow, the addition of a less polar solvent like diethyl ether or hexane can

promote crystallization.

Collect the crystalline product by filtration.

Wash the crystals with cold diethyl ether or hexane to remove any residual impurities.

Dry the product under vacuum to obtain pure N-carbobenzoxy-L-tyrosine dicyclohexylamine

salt.
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Liberation of N-carbobenzoxy-L-tyrosine from its DCHA
Salt
Before use in peptide synthesis, the free N-protected amino acid must be recovered from its

DCHA salt.

Materials:

N-carbobenzoxy-L-tyrosine dicyclohexylamine salt

Ethyl acetate or another suitable organic solvent

10% Phosphoric acid or 10% Citric acid solution

Water

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Suspend the DCHA salt in ethyl acetate.[2]

Add a 10% aqueous solution of phosphoric acid or citric acid and stir vigorously until the

solid dissolves and two clear phases are formed. The pH of the lower aqueous phase should

be acidic (pH 2-3).[2]

Transfer the mixture to a separatory funnel and separate the layers.

Wash the organic phase with additional portions of the acidic solution, followed by water until

the pH of the aqueous wash is neutral.[2]

Dry the organic phase over anhydrous sodium sulfate.[2]

Filter and evaporate the solvent under reduced pressure to yield the free N-Cbz-L-tyrosine,

which is often obtained as a foam or oil.[2]

Mandatory Visualizations
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Diagram 1: Synthesis Workflow
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Caption: Workflow for the synthesis and purification of Z-Tyr-OH via its DCHA salt.

Diagram 2: Logical Relationship of Components
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Peptide Synthesis Context
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Caption: Relationship between the core components in the preparation of the title compound.

Role in Drug Development and Signaling Pathways
N-carbobenzoxy-L-tyrosine dicyclohexylamine salt does not have a direct role in biological

signaling pathways. Its significance in drug development is as a critical starting material for the

synthesis of therapeutic peptides. Tyrosine residues in peptides are often crucial for their

biological activity, participating in interactions with receptors and enzymes. Furthermore,

tyrosine can be a precursor for catecholamines like dopamine and norepinephrine, making

tyrosine-containing peptides relevant in neurological and metabolic research.[7] The use of a

high-purity, protected tyrosine derivative like Z-Tyr-OH·DCHA ensures the fidelity of the peptide

synthesis process, which is paramount in the development of peptide-based pharmaceuticals.

The stability and ease of handling afforded by the DCHA salt form contribute to the robustness

and scalability of the manufacturing process for these therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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